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Compound of Interest

Compound Name: Prodan-d6

CAS No.: 1794759-31-1

Cat. No.: B587377 Get Quote

Executive Summary & Chemical Identity
This guide outlines the mandatory protocols for the handling and disposal of Prodan-d6 (6-

Propionyl-2-(dimethylamino-d6)naphthalene).[1] While Prodan-d6 is a stable isotope-labeled

analog of the fluorescent probe Prodan, it requires specific handling due to its high cost,

potential biological activity, and status as a naphthalene derivative.[1]

Scientific Integrity Note: Unlike radioactive isotopes, Prodan-d6 is stable and non-radioactive.

[1] However, "d6" indicates the substitution of six hydrogen atoms with deuterium (mass shift

+6 Da), typically on the dimethylamino group. Disposal protocols must treat this as a hazardous

organic chemical waste, not radioactive waste, unless mixed with radiolabels.
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Parameter Data Relevance to Disposal

Chemical Name
6-Propionyl-2-(dimethylamino-

d6)naphthalene

Primary identifier for waste

manifests.

CAS Number 1794759-31-1
Required for regulatory

tracking.[1]

Parent CAS 70504-01-7 (Prodan)
Use for hazard extrapolation if

d6-specific data is absent.[1]

Molecular Formula C₁₅H₁₁D₆NO Non-halogenated organic.[1]

Solubility
Soluble in MeOH, DMF,

Acetonitrile

Dictates liquid waste stream

(Organic Solvents).[1]

Stability Light & Moisture Sensitive

Keep waste containers

opaque/sealed to prevent

uncontrolled degradation.[1]

Hazard Profile & Safety Causality
Why we take these precautions: Although Prodan-d6 is often classified as "Research Use

Only" with limited toxicity data, we strictly apply the Precautionary Principle.[1] Structural

analogs (naphthalene derivatives) are known irritants and potential environmental toxins.[1]

Health Hazards: Potential Skin Irritant (H315), Eye Irritant (H319).[1][2] May cause

respiratory irritation if dust is inhaled.[1]

Chemical Incompatibility: Reacts with strong oxidizing agents.[1][3]

Operational Rule: Never dispose of Prodan-d6 in waste containers holding strong

oxidizers (e.g., Nitric acid, Peroxides) to prevent exothermic reactions or fire.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound & Heavily
Contaminated Solids)
Applicability: Expired powder, spill cleanup materials, heavily contaminated weighing boats.
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Segregation: Do not mix with general trash or biohazard waste.[1]

Primary Containment: Place the solid waste into a clear, sealable polyethylene bag or a

wide-mouth high-density polyethylene (HDPE) jar.[1]

Labeling: Affix a hazardous waste label.

Constituents: "Solid Debris contaminated with Prodan-d6 (Naphthalene derivative)."[1]

Hazard Check: "Irritant," "Toxic."[1]

Secondary Containment: Place the sealed primary container into the lab's satellite

accumulation area (SAA) solid waste drum.

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
Applicability: DMSO/Methanol stock solutions, HPLC effluent.[1]

Solvent Identification: Determine the primary solvent (e.g., Methanol, Acetonitrile).[1]

Stream Selection:

Non-Halogenated Organic Waste: If dissolved in MeOH, EtOH, DMSO, or Acetonitrile.[1]

(Most Common)

Halogenated Organic Waste: Only if dissolved in DCM or Chloroform.[1]

Aqueous Waste: Prodan-d6 has low water solubility.[1][4] Aqueous mixtures should

generally be treated as organic waste due to the presence of the organic solute, or verified

for concentration before drain disposal (rarely permitted for research chemicals).

Transfer: Pour into the appropriate carboy using a funnel to prevent spills.

Rinsing: Triple-rinse the empty stock vial with a compatible solvent (e.g., acetone) and add

the rinsate to the liquid waste container. Deface the label on the empty vial and discard it in

glass trash.

C. Operational Workflow Diagram
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The following logic gate ensures the correct waste stream selection, preventing costly re-

classification fees by waste vendors.

Start: Prodan-d6 Waste

Physical State?

Solid / Debris

Powder/Wipes

Liquid Solution

Solution

Solid Hazardous Waste
(Tag: Naphthalene deriv.) Solvent Type?

Non-Halogenated
(MeOH, DMSO, ACN)

Alcohols/Ketones

Halogenated
(DCM, Chloroform)

Chlorinated

Organic Waste Stream A
(Non-Halogenated)

Organic Waste Stream B
(Halogenated)

Click to download full resolution via product page

Caption: Decision matrix for segregating Prodan-d6 waste streams to ensure regulatory

compliance.

Emergency Procedures
Self-Validating Safety System:
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Skin Contact: Wash with soap and water for 15 minutes.[1] Reasoning: Prodan is lipophilic;

water alone may not remove it efficiently without soap surfactant.[1]

Spill (Solid): Dampen a paper towel with ethanol (not water) to wipe up powder.[1]

Reasoning: Prevents dust generation and utilizes solubility for effective cleaning.[1][5]

Spill (Liquid): Absorb with vermiculite or spill pads.[1] Dispose of as solid hazardous waste.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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